molecular formula C19H32NO5S- B11820704 Hexyl 6-aminohexanoate;4-methylbenzenesulfonate

Hexyl 6-aminohexanoate;4-methylbenzenesulfonate

Cat. No.: B11820704
M. Wt: 386.5 g/mol
InChI Key: RVALTWBPTNLNAV-UHFFFAOYSA-M
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Description

Preparation Methods

The synthesis of Hexyl 6-aminohexanoate;4-methylbenzenesulfonate involves the esterification of 6-aminohexanoic acid with hexanol, followed by the sulfonation with 4-methylbenzenesulfonyl chloride. The reaction conditions typically include the use of a catalyst such as sulfuric acid and a solvent like dichloromethane . Industrial production methods may involve bulk manufacturing and custom synthesis to meet specific purity requirements .

Chemical Reactions Analysis

Hexyl 6-aminohexanoate;4-methylbenzenesulfonate undergoes various chemical reactions, including:

Scientific Research Applications

Hexyl 6-aminohexanoate;4-methylbenzenesulfonate has a wide range of scientific research applications, including:

Mechanism of Action

The mechanism of action of Hexyl 6-aminohexanoate;4-methylbenzenesulfonate involves its interaction with specific molecular targets and pathways. The compound can act as a substrate for enzymes, leading to the formation of various metabolites. It may also interact with cellular receptors, influencing signal transduction pathways and cellular responses .

Comparison with Similar Compounds

Hexyl 6-aminohexanoate;4-methylbenzenesulfonate can be compared with similar compounds such as:

This compound stands out due to its unique combination of hexyl, amino, and sulfonate groups, which confer specific chemical and biological properties.

Properties

Molecular Formula

C19H32NO5S-

Molecular Weight

386.5 g/mol

IUPAC Name

hexyl 6-aminohexanoate;4-methylbenzenesulfonate

InChI

InChI=1S/C12H25NO2.C7H8O3S/c1-2-3-4-8-11-15-12(14)9-6-5-7-10-13;1-6-2-4-7(5-3-6)11(8,9)10/h2-11,13H2,1H3;2-5H,1H3,(H,8,9,10)/p-1

InChI Key

RVALTWBPTNLNAV-UHFFFAOYSA-M

Canonical SMILES

CCCCCCOC(=O)CCCCCN.CC1=CC=C(C=C1)S(=O)(=O)[O-]

Origin of Product

United States

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